1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• IUPAC Name: 1-[(1-methylimidazol-2-yl)methyl]imidazol-2-amine
• InChI: InChI=1S/C8H11N5/c1-12-4-2-10-7(12)6-13-5-3-11-8(13)9/h2-5H,6H2,1H3,(H2,9,11)
• InChI Key: LLJKVYRVMDVOCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2C=CN=C2N

Description

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine is a bicyclic imidazole derivative featuring two imidazole rings connected via a methylene bridge. The first imidazole ring is substituted with a methyl group at the 1-position, while the second retains a primary amine at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine typically involves the reaction of 1-methyl-1H-imidazole-2-carbaldehyde with 1H-imidazole-2-amine in the presence of a reducing agent. The reaction is carried out under an inert atmosphere, such as nitrogen, to prevent oxidation. The reaction mixture is usually heated to reflux in a suitable solvent like ethanol or methanol.

Industrial Production Methods

For industrial-scale production, the synthesis can be optimized by using continuous flow reactors, which allow for better control over reaction parameters and improved yields. The use of catalysts, such as palladium or nickel, can also enhance the efficiency of the reaction.

Chemical Reactions Analysis

Types of Reactions

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles, such as halides, amines, and thiols.

Major Products Formed

Oxidation: Oxidized derivatives of the imidazole rings.

Reduction: Reduced forms of the imidazole rings.

Substitution: Substituted imidazole derivatives.

Scientific Research Applications

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related imidazole derivatives, emphasizing substituent effects, synthesis, and functional properties:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	References
1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine	Methylimidazole methyl, 2-amine	188.23*	Potential catalytic ligand; hydrogen bonding capacity
1-Methyl-1H-imidazol-2-amine	1-Methyl, 2-amine	97.12	Base structure; used in ligand synthesis
1-(2-Bromobenzyl)-1H-imidazol-2-amine	2-Bromobenzyl at 1-position	252.11	Halogenated analog; enhanced steric bulk
1-(2-Fluorobenzyl)-1H-imidazol-2-amine	2-Fluorobenzyl at 1-position	191.20	Electron-withdrawing substituent; altered reactivity
Imidacloprid-guanidine-olefin	Chloropyridinyl methyl	211.66	Neonicotinoid metabolite; soil sorption study
4-tert-Butyl-1-(p-tolyl)-1H-imidazol-2-amine (40n)	p-Tolyl, tert-butyl	259.36	Reduced TNF-α inhibition vs. pyrazole analogs

*Calculated based on molecular formula C₈H₁₂N₆.

Structural and Electronic Comparisons

• Substituent Effects: Electron-Donating Groups: The methyl group in the target compound increases electron density on the imidazole ring, enhancing stability and lipophilicity. Amine Positioning: The 2-amine group in the target compound facilitates hydrogen bonding, a feature critical for interactions in biological targets (e.g., enzyme inhibition) or coordination to metal centers in catalysis. Compounds like 40n demonstrate that substituent placement (e.g., tert-butyl vs. p-tolyl) can drastically reduce bioactivity, highlighting the sensitivity of imidazole derivatives to structural changes .